Cas no 2375248-27-2 (rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate)

Technical Introduction: rac-Methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate is a bicyclic lactam derivative with a stereochemically defined structure, featuring hydroxyl and ester functional groups. Its rigid bicyclic framework and multiple chiral centers make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The presence of both hydroxyl and carboxylate moieties enhances its utility as a versatile building block for further functionalization. This compound’s stereochemical complexity allows for precise control in asymmetric synthesis, contributing to its relevance in medicinal chemistry and drug discovery. High purity and well-characterized stereochemistry ensure reproducibility in research applications.
rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate structure
2375248-27-2 structure
Product Name:rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate
CAS No:2375248-27-2
MF:C8H13NO3
MW:171.193722486496
CID:6170670
PubChem ID:145874538
Update Time:2025-06-11

rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-7444892
    • 2375248-27-2
    • rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate
    • Inchi: 1S/C8H13NO3/c1-12-8(11)6-4-2-5(10)7(6)9-3-4/h4-7,9-10H,2-3H2,1H3/t4-,5+,6-,7-/m1/s1
    • InChI Key: FXMWYHUMBZLATM-XZBKPIIZSA-N
    • SMILES: O[C@H]1C[C@@H]2CN[C@H]1[C@@H]2C(=O)OC

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 58.6Ų

rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate Pricemore >>

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Additional information on rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate

Rac-Methyl (1R,4R,6R,7S)-6-Hydroxy-2-Azabicyclo[2.2.1]Heptane-7-Carboxylate: A Comprehensive Overview

The compound with CAS No 2375248-27-2, known as rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development and therapeutic interventions.

The rac-methyl (1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylate structure consists of a bicyclo[2.2.1]heptane framework with specific stereochemistry at the 1R, 4R, 6R, and 7S positions. The presence of a hydroxyl group at the 6-position and a methyl ester at the 7-position further enhances its functional diversity. This compound is often studied for its ability to interact with biological systems due to its rigid bicyclic structure and functional groups that can participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of rac-methyl (1R,4R,6R,7S)-6-hydroxy-azabicyclo compounds in modulating various biological pathways. For instance, researchers have explored its role in neuroprotective mechanisms and its ability to influence cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's unique stereochemistry plays a crucial role in determining its bioavailability and pharmacokinetic properties.

The synthesis of cas no 2375248-27-2 involves a multi-step process that typically includes the formation of the bicyclic core followed by functionalization to introduce the hydroxyl and ester groups. Recent advancements in asymmetric synthesis have enabled the selective formation of enantiomerically pure compounds, which is essential for studying their stereochemical effects on biological systems.

In terms of biological activity, rac-methyl (1R,4R,6R,7S)-6-hydroxy derivatives have shown promising results in preclinical models of inflammation and oxidative stress. The compound's ability to scavenge free radicals and modulate inflammatory cytokines suggests its potential as an anti-inflammatory agent. Furthermore, studies have indicated that this compound may possess antioxidant properties that could be leveraged in the development of novel therapeutic agents.

The pharmacokinetic profile of cas no 2375248-27-2 has been extensively studied to evaluate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have provided valuable insights into optimizing dosing regimens and improving bioavailability for potential clinical applications.

Looking ahead, the rac-methyl (1R,4R) configuration continues to be a focal point for researchers exploring stereochemical influences on drug efficacy and safety. Ongoing studies aim to elucidate the molecular mechanisms underlying this compound's biological effects and to identify novel targets for therapeutic intervention.

In conclusion, rac-methyl (1R,4R) derivatives represent a promising class of compounds with diverse applications in drug discovery and development. As research progresses,the understanding of their structural features,biochemical interactions,and therapeutic potential will undoubtedly expand,further solidifying their role in modern medicinal chemistry.

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